Cas no 2198315-71-6 (N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide)

• Product Name: N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide
• CAS No: 2198315-71-6
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 5410508
• PubChem ID: 154832569
• Update Time: 2025-11-01

N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino]-2-oxoethyl]-N-methyl-2-propenamide
• N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide

• Inchi： 1S/C18H20ClN3O2/c1-3-17(24)22(2)10-16(23)20-15-6-4-5-12-13-9-11(19)7-8-14(13)21-18(12)15/h3,7-9,15,21H,1,4-6,10H2,2H3,(H,20,23)
• InChI Key： VWSCSXWXLNDSLR-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1CCCC2C3=C(NC1=2)C=CC(Cl)=C3)=O)C)(=O)C=C

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 658.5±55.0 °C(Predicted)
• pka: 14.34±0.20(Predicted)

Additional information on N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide

Professional Introduction to N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2198315-71-6)

N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2198315-71-6, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, makes it a subject of intense study for potential therapeutic applications.

The core structure of N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide is built around a carbazole scaffold, which is a well-known motif in natural products and pharmacologically active compounds. The presence of a 6-chloro substituent at the benzene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and facilitating further derivatization. This feature is particularly valuable in drug design, as it allows for the introduction of additional functional groups that can modulate biological activity.

In recent years, there has been a surge in research focused on carbazole derivatives due to their diverse pharmacological properties. These compounds have been investigated for their potential roles in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The< strong> carbamoylmethyl and N-methylprop-2-enamide moieties in N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide contribute to its unique chemical profile and may be responsible for its observed biological effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the carbazole core with the< strong> 6-chloro substituent and the< strong> carbamoylmethyl-N-methylprop-2-enamide side chain creates a multifaceted structure that can interact with biological targets in multiple ways. This versatility is particularly advantageous in medicinal chemistry, where the ability to modulate multiple binding sites simultaneously can lead to more potent and selective drugs.

The synthesis of N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in developing the synthetic routes for this compound.

In addition to its synthetic significance, N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamoylmethyl}-N-methylprop-2-enamide has been studied for its potential biological activity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis. For instance, it has shown promise in inhibiting enzymes such as< strong> 6-chloro-indoleamine 2 diamine oxidase (IDO), which is involved in immune modulation.

The< strong> carbamoylmethyl-N-methylprop-2-enamide moiety may also contribute to the pharmacological properties of this compound by interacting with specific binding pockets on biological targets. This interaction can lead to allosteric modulation or covalent binding events that alter the function of these targets. Such mechanisms are increasingly recognized as important factors in drug action and may contribute to the efficacy and selectivity of N-{(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-y}carbamoylmethy)-N-methylprop-